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molecular formula C15H21NOS B8779143 2,6-DI-Tert-butyl-4-thiocyanato-phenol CAS No. 3957-71-9

2,6-DI-Tert-butyl-4-thiocyanato-phenol

Cat. No. B8779143
CAS RN: 3957-71-9
M. Wt: 263.4 g/mol
InChI Key: DTXYORKWCOQPMN-UHFFFAOYSA-N
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Patent
US04981853

Procedure details

3,5-bis(1,1-Dimethylethyl)-4-hydroxyphenyl thiocyanate (55 g, 0.209 mole) was dissolved in acetone (200 ml) under an argon atmosphere. Water (7.6 g, 0.42 mole) was added and the reaction cooled to 0° C. Triethylphosphine (24.7 g, 0.209 mole) was added dropwise over a period of 1 hour and the reaction was then allowed to warm to room temperature with stirring. The solution was concentrated, solvents removed, and the resulting oil purified by chromatography on silica. The fractions containing the thiol were combined, the solvents removed to yield a white powder which was recrystallized from methanol/water and dried to yield 43.3 of the desired product. NMR confirmed the identity of the product.
Name
3,5-bis(1,1-Dimethylethyl)-4-hydroxyphenyl thiocyanate
Quantity
55 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
7.6 g
Type
reactant
Reaction Step Two
Name
Triethylphosphine
Quantity
24.7 g
Type
reactant
Reaction Step Three
[Compound]
Name
43.3
Name
desired product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:5]1[CH:6]=[C:7]([S:16]C#N)[CH:8]=[C:9]([C:12]([CH3:15])([CH3:14])[CH3:13])[C:10]=1[OH:11])([CH3:4])[CH3:3].O.C(P(CC)CC)C>CC(C)=O>[CH3:4][C:2]([C:5]1[CH:6]=[C:7]([SH:16])[CH:8]=[C:9]([C:12]([CH3:15])([CH3:14])[CH3:13])[C:10]=1[OH:11])([CH3:1])[CH3:3]

Inputs

Step One
Name
3,5-bis(1,1-Dimethylethyl)-4-hydroxyphenyl thiocyanate
Quantity
55 g
Type
reactant
Smiles
CC(C)(C)C=1C=C(C=C(C1O)C(C)(C)C)SC#N
Name
acetone
Quantity
200 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
Water
Quantity
7.6 g
Type
reactant
Smiles
O
Step Three
Name
Triethylphosphine
Quantity
24.7 g
Type
reactant
Smiles
C(C)P(CC)CC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to warm to room temperature
CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated
CUSTOM
Type
CUSTOM
Details
solvents removed
CUSTOM
Type
CUSTOM
Details
the resulting oil purified by chromatography on silica
ADDITION
Type
ADDITION
Details
The fractions containing the thiol
CUSTOM
Type
CUSTOM
Details
the solvents removed
CUSTOM
Type
CUSTOM
Details
to yield a white powder which
CUSTOM
Type
CUSTOM
Details
was recrystallized from methanol/water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
[Compound]
Name
43.3
Type
product
Smiles
Name
desired product
Type
product
Smiles
CC(C)(C)C1=C(C(=CC(=C1)S)C(C)(C)C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.